Cas no 77556-27-5 (2-(4-Bromo-1H-pyrazol-1-yl)pyridine)

2-(4-Bromo-1H-pyrazol-1-yl)pyridine is a heterocyclic compound featuring a pyrazole ring linked to a pyridine moiety via a nitrogen atom, with a bromine substituent at the 4-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex molecules. The bromine atom enhances reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its stable yet modifiable framework makes it valuable for developing biologically active compounds. The compound is typically handled under inert conditions due to its sensitivity to moisture and air, ensuring optimal purity and performance in downstream applications.
2-(4-Bromo-1H-pyrazol-1-yl)pyridine structure
77556-27-5 structure
Product Name:2-(4-Bromo-1H-pyrazol-1-yl)pyridine
CAS No:77556-27-5
MF:C8H6BrN3
MW:224.057340145111
MDL:MFCD09038035
CID:550264
PubChem ID:11345106
Update Time:2025-10-14

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromo-1H-pyrazol-1-yl)pyridine
    • 2-(4-BROMO-PYRAZOL-1-YL)-PYRIDINE
    • 2-(4-bromopyrazol-1-yl)pyridine
    • Pyridine,2-(4-bromo-1H-pyrazol-1-yl)-
    • F2147-7834
    • SY042900
    • EN300-220959
    • MFCD09038035
    • AS-36546
    • 2-(4bromo-1H-pyrazol-1-yl)pyridine
    • SCHEMBL3923413
    • 77556-27-5
    • AM20061503
    • DTXSID50463025
    • AKOS010258969
    • CS-0060619
    • FQTMKCJYDXTYMK-UHFFFAOYSA-N
    • A848497
    • MDL： MFCD09038035
    • Inchi： 1S/C8H6BrN3/c9-7-5-11-12(6-7)8-3-1-2-4-10-8/h1-6H
    • InChI Key： FQTMKCJYDXTYMK-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 222.97500
  • Monoisotopic Mass: 222.97451 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 224.06
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 325.2±17.0℃ at 760 mmHg
  • PSA: 30.71000
  • LogP: 2.02980

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Security Information

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Pricemore >>

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2-(4-Bromo-1H-pyrazol-1-yl)pyridine Production Method

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Related Literature

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